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Compound of Interest

Compound Name: I1A9

Cat. No.: B12382715

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the in-vivo use of the 1A9 peptide, a
novel inhibitor of the Triggering Receptor Expressed on Myeloid cells-2 (TREM-2). The
protocols detailed below are based on preclinical studies in a murine model of collagen-
induced arthritis (CIA), a well-established model for rheumatoid arthritis.

Introduction

The 1A9 peptide is a 9-amino acid sequence (IFLIKILAA) rationally designed to inhibit TREM-2
signaling in a ligand-independent manner.[1] TREM-2 is an immune receptor implicated in the
regulation of inflammatory responses. By blocking the interaction of TREM-2 with its signaling
partner DAP-12, the 1A9 peptide has been shown to suppress joint inflammation and damage
in experimental arthritis models.[1] These notes provide detailed information on the dosage,
administration routes, and experimental protocols for the in vivo application of 1A9.

Data Summary

The following table summarizes the quantitative data for the in vivo administration of the 1A9
peptide and its lipopeptide complex formulation (IA31-LPC) in a mouse model of collagen-
induced arthritis.[1]
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Signaling Pathway of I1A9 Peptide

The 1A9 peptide functions by disrupting the TREM-2 signaling cascade. The diagram below

illustrates the proposed mechanism of action.
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'
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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